Cas no 935251-05-1 (2-Butoxy-3,4-difluoroaniline)

2-Butoxy-3,4-difluoroaniline is a fluorinated aniline derivative characterized by the presence of a butoxy substituent and two fluorine atoms on the aromatic ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The electron-withdrawing fluorine atoms improve reactivity and stability, while the butoxy group contributes to solubility in organic solvents. Its precise molecular architecture allows for selective functionalization, making it valuable for constructing complex heterocyclic compounds. The compound is typically handled under controlled conditions due to its amine functionality, ensuring optimal performance in synthetic applications.

2-Butoxy-3,4-difluoroaniline structure

Product Name:2-Butoxy-3,4-difluoroaniline

CAS No:935251-05-1

MF:C₁₀H₁₃F₂NO

MW:201.213129758835

MDL:MFCD16787336

CID:1032231

PubChem ID:53415900

Update Time:2025-06-08

2-Butoxy-3,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

- 2-Butoxy-3,4-difluoroaniline
- 2-butoxy-3,4-difluoroBenzenamine
- 2-Butoxy-3,4-difluorobenzenamine (ACI)
- CS-0172236
- DB-364940
- DTXSID10697086
- MFCD16787336
- SB77283
- 935251-05-1
- AKOS011823821
- MDL： MFCD16787336
- Inchi： 1S/C10H13F2NO/c1-2-3-6-14-10-8(13)5-4-7(11)9(10)12/h4-5H,2-3,6,13H2,1H3
- InChI Key： SVSDYNGJRKOJBA-UHFFFAOYSA-N
- SMILES： FC1C(F)=C(OCCCC)C(N)=CC=1

Computed Properties

Exact Mass: 201.097
Monoisotopic Mass: 201.097
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2A^2
XLogP3: 2.7

Experimental Properties

Color/Form: No data avaiable
Density: 1.158
Melting Point: No data available
Boiling Point: 274℃
Flash Point: 120℃
Vapor Pressure: No data available

2-Butoxy-3,4-difluoroaniline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

2-Butoxy-3,4-difluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148720-5g	2-Butoxy-3,4-difluoroaniline	935251-05-1	97%	5g	$371.25	2023-08-31
Alichem	A019148720-10g	2-Butoxy-3,4-difluoroaniline	935251-05-1	97%	10g	$606.25	2023-08-31
Alichem	A019148720-25g	2-Butoxy-3,4-difluoroaniline	935251-05-1	97%	25g	$1102.50	2023-08-31
abcr	AB453092-1 g	2-Butoxy-3,4-difluoroaniline	935251-05-1		1g	€251.00	2023-04-22
abcr	AB453092-5 g	2-Butoxy-3,4-difluoroaniline	935251-05-1		5g	€648.10	2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B858702-1g	2-Butoxy-3,4-difluorobenzenamine	935251-05-1	≥98%	1g	￥347.00	2022-09-02
eNovation Chemicals LLC	D251323-1g	2-Butoxy-3,4-difluoroaniline	935251-05-1	97%	1g	$200	2023-09-02
abcr	AB453092-1g	2-Butoxy-3,4-difluoroaniline; .	935251-05-1		1g	€412.80	2025-04-15
abcr	AB453092-5g	2-Butoxy-3,4-difluoroaniline; .	935251-05-1		5g	€1017.70	2025-04-15
1PlusChem	1P00II45-1g	2-Butoxy-3,4-difluoroaniline	935251-05-1	97%	1g	$174.00	2024-04-20

2-Butoxy-3,4-difluoroaniline Production Method

Production Method 1

935251-04-0

935251-05-1

Reaction Conditions

1.1 Reagents: Iron , Hydrochloric acid Solvents: Ethanol , Water ; 20 min, 70 °C; 4 h, 70 °C

Reference

: Preparation of 2,3-difluoroalkoxybenzene from 2,3,4-trifluoronitrobenzene

, China, , ,

Production Method 2

1389314-69-5

935251-04-0

935251-05-1

1389314-70-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: 1-Butanol , Water ; 1.5 MPa, rt → 50 °C; 1.5 MPa, 50 - 60 °C; 0.5 h, 1.5 MPa, 50 - 60 °C

Reference

: Process for synthesis of 2,3-fluorophenyl butyl ether

, China, , ,

2-Butoxy-3,4-difluoroaniline Raw materials

2-Butoxy-3,4-difluoroaniline Preparation Products

2-Butoxy-3,4-difluoroaniline Related Literature

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2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Emerging investigators

Polym. Chem., 2015,6, 5501-5502
4. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

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5. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

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